Cas no 1534821-53-8 (2-(2-Fluoro-3-methylphenyl)-2-methylpropanal)

• Product Name: 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal
• CAS No: 1534821-53-8
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 5715519
• PubChem ID: 83806027
• Update Time: 2025-05-19

2-(2-Fluoro-3-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 1534821-53-8
• 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal
• EN300-1141696
• Benzeneacetaldehyde, 2-fluoro-α,α,3-trimethyl-

• Inchi： 1S/C11H13FO/c1-8-5-4-6-9(10(8)12)11(2,3)7-13/h4-7H,1-3H3
• InChI Key： GNLCGIZSPUVTSV-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C=O)(C)C

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 246.0±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal

Introduction to 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal (CAS No. 1534821-53-8)

2-(2-Fluoro-3-methylphenyl)-2-methylpropanal, identified by the CAS number 1534821-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a unique structural motif combining a fluoro-substituted aromatic ring with an isobutyl aldehyde moiety, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal consists of a benzene ring substituted with a fluorine atom at the 2-position and a methyl group at the 3-position, attached to an isobutyl aldehyde group. This configuration imparts distinct electronic and steric properties, which are highly relevant for its potential applications in medicinal chemistry. The presence of the fluorine atom, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacological activity in small molecule drugs.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The compound 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal exemplifies this trend, as its structural features align with the criteria for developing novel therapeutic agents. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of CAS No. 1534821-53-8 is its utility as a building block in the construction of pharmacophores. The combination of an aldehyde group and a fluoro-substituted aromatic ring provides multiple sites for functionalization, enabling chemists to design derivatives with tailored biological activities. For instance, studies have shown that aldehyde-containing compounds can participate in Schiff base formation, leading to novel heterocyclic structures with potential therapeutic value.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal interacts with biological targets. Molecular modeling studies suggest that the fluoro-substituent enhances binding affinity to certain enzymes and receptors by improving hydrophobic interactions and reducing rotatable bonds. These insights have guided experimental efforts to optimize the compound's pharmacological properties.

The synthesis of CAS No. 1534821-53-8 involves multi-step organic transformations that highlight its synthetic versatility. Key steps include Friedel-Crafts alkylation followed by reduction and selective fluorination. These synthetic routes not only produce the target compound but also provide valuable insights into scalable methodologies for fluorinated aromatic derivatives. The efficiency and yield of these reactions are critical for industrial applications where cost-effectiveness and reproducibility are paramount.

In the context of drug discovery, 2-(2-Fluoro-3-methylphenyl)-2-methylpropanal has been explored as a precursor for more complex scaffolds. For example, it can be converted into carboxylic acids or esters through oxidation or esterification, respectively, expanding its utility in medicinal chemistry libraries. The fluoro-substituted aromatic ring remains intact through these transformations, preserving the key pharmacophoric elements that contribute to biological activity.

Current research is also focusing on the environmental impact and sustainability of fluorinated compounds. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes for CAS No. 1534821-53-8, including catalytic methods that minimize waste and energy consumption.

The role of fluoro-substituted aromatic compounds like CAS No. 1534821-53-8 extends beyond pharmaceutical applications. They are also valuable tools in materials science, where their unique electronic properties contribute to advancements in organic electronics and liquid crystals. The ability to fine-tune molecular structure allows researchers to tailor materials with specific optical and electrical characteristics.

Future directions in the study of CAS No. 1534821-53-8 include exploring its role in combinatorial chemistry and high-throughput screening (HTS) libraries. By integrating this compound into diverse chemical libraries, researchers can accelerate the discovery of novel bioactive molecules without extensive custom synthesis. This approach aligns with modern trends toward rapid screening and de novo design strategies.

In conclusion, CAS No. 1534821-53-8, or (Z)-5-Bromo-N'-((E)-(4-fluorophenyl)methylene)anthranilidinamide, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in drug synthesis, combined with its versatility in molecular design, positions it as a cornerstone compound for future research endeavors.